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Compound of Interest

Compound Name: Cuprous chloride

Cat. No.: B046525

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the Chemical Abstracts Service
(CAS) number and detailed safety data for cuprous chloride (CuCl). The information is
compiled and presented to meet the needs of professionals in research and development,
ensuring safe handling and informed use of this chemical compound.

Chemical Identification

Identifier Value Source
Chemical Name Copper(l) chloride [1]

Common Name Cuprous chloride [1112][3]
CAS Number 7758-89-6 [11[2][4][5]16]
EC Number 231-842-9 [1][5]
Molecular Formula CuCl [11[2][5]
Molecular Weight 98.999 g/mol [1][7]

Hazard Identification and Classification

Cuprous chloride is classified as a hazardous substance. The following table summarizes its
GHS classification.
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GHS Classification Category Hazard Statement
o H302: Harmful if swallowed[4]
Acute Toxicity, Oral Category 4
[51[8]
H314: Causes severe skin
) o ) burns and eye damage[4] /
Skin Irritation/Corrosion Category 1/2

H315: Causes skin irritation[5]
[8]

H318: Causes serious eye

Serious Eye Damage/Irritation Category 1
damage[5][8]

H400: Very toxic to aquatic

Acute Aquatic Toxici Category 1
a b gor life[5][8]

H410: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1 ) ]
with long lasting effects[1][5][8]

Signal Word: Danger[4][5][8]
Hazard Pictograms:

e Corrosion

o Exclamation Mark

e Environment

Physical and Chemical Properties

A summary of the key physical and chemical properties of cuprous chloride is provided below.
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Property Value

White to grayish-white powder; may appear

Appearance o
green due to oxidation[1][3]
Odor Odorless|[3]
Melting Point 423 °C (793 °F; 696 K)[1]
Boiling Point 1,490 °C (2,710 °F; 1,760 K) (decomposes)[1]
Density 4.14 g/cm?3[1]
Solubility in Water 0.047 g/L (20 °C)[1]
N Insoluble in ethanol and acetone; soluble in
Solubility
concentrated HCl and NH4OH[1]
Vapor Pressure 1.3 mmHg (546 °C)[7]

Safety and Handling

Proper handling and storage of cuprous chloride are crucial to ensure safety in a laboratory or
industrial setting.

Personal Protective Equipment (PPE)

A logical workflow for ensuring personal safety when handling cuprous chloride is outlined
below.
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Handling

Preparation

Assess Hazards |—>| Select Appropriate PPE |
|

Skin Contact

Eye Contact

Wear Chemical

Resistant Gloves

Wear Safety Goggles
or Face Shield

y

A

Post-Handling

3

Body Protection

Inhalation

\ J

Wear Lab Coat

Remove PPE Correctly

| Wash Hands Thoroughly

Use NIOSH-approved
Respirator for Dusts
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Solution Preparation

Dissolve CuClI2-2H20 Prepare Ascorbic Acid
in Deionized Water Solution
Reaction
y
Slowly Add Ascorbic

Acid Solution to <t
CuClI2 Solution

:

Stir the Mixture

l

White Precipitate of
CuCl Forms

Product [solation

Filter the Precipitate
(Buchner Funnel)

:

Wash with Deionized Water

:

Wash with Ethanol

l

Wash with Acetone

:

Dry Under Vacuum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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